![molecular formula C8H11Li B6336515 1,2,4-Trimethylcyclopentadienyllithium CAS No. 87729-03-1](/img/structure/B6336515.png)
1,2,4-Trimethylcyclopentadienyllithium
Overview
Description
1,2,4-Trimethylcyclopentadienyllithium, also known as Me3CpLi, is an organolithium compound that is widely used in organic synthesis. It is a colorless, volatile liquid that is easily soluble in organic solvents. This compound is an important reagent in the synthesis of organic compounds, and is used in a variety of laboratory experiments and industrial processes. The synthesis of Me3CpLi, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions will be discussed in
Scientific Research Applications
1,2,4-Trimethylcyclopentadienyllithium is widely used in organic synthesis, particularly in the field of pharmaceuticals. It is used in a variety of laboratory experiments, such as the synthesis of polycyclic aromatic hydrocarbons, the preparation of cyclopropanes, and the formation of cyclopropyl-substituted carbonyl compounds. It is also used in the synthesis of heterocyclic compounds, such as pyridines, pyrroles, and quinolines. In addition, this compound is used in the synthesis of polymers, such as polyolefins and polyamides.
Mechanism of Action
1,2,4-Trimethylcyclopentadienyllithium is an organolithium compound that is capable of forming strong carbon-lithium bonds. The carbon-lithium bond is formed by the nucleophilic attack of the lithium atom on the carbon atom of the trimethylcyclopentadiene. This reaction is believed to proceed through a concerted mechanism, where the carbon-lithium bond is formed simultaneously with the breaking of the C–H bonds.
Biochemical and Physiological Effects
This compound is a volatile liquid that is easily soluble in organic solvents. It is not known to have any significant biochemical or physiological effects. However, it is important to note that the compound can be toxic if ingested or inhaled in large quantities.
Advantages and Limitations for Lab Experiments
The main advantage of using 1,2,4-Trimethylcyclopentadienyllithium in laboratory experiments is that it is a relatively simple and efficient method for synthesizing organic compounds. Additionally, this compound is a volatile liquid that is easily soluble in organic solvents, which makes it easy to work with.
However, there are some limitations to using this compound in laboratory experiments. The compound is highly reactive and can react with other compounds, which can lead to unwanted side reactions. Additionally, the compound is toxic if ingested or inhaled in large quantities, so it must be handled with care.
Future Directions
There are several potential future directions for the use of 1,2,4-Trimethylcyclopentadienyllithium in organic synthesis. One potential direction is the use of this compound in the synthesis of complex molecules, such as natural products and pharmaceuticals. Additionally, this compound could be used in the synthesis of polymers, such as polyolefins and polyamides. Another potential direction is the use of this compound in the synthesis of heterocyclic compounds, such as pyridines, pyrroles, and quinolines. Finally, this compound could be used in the synthesis of novel organometallic compounds, such as organometallic catalysts.
properties
IUPAC Name |
lithium;1,3,5-trimethylcyclopenta-1,3-diene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11.Li/c1-6-4-7(2)8(3)5-6;/h4-5H,1-3H3;/q-1;+1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTMPENQBGROYLS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].C[C-]1C=C(C=C1C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11Li | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90831820 | |
Record name | Lithium 1,2,4-trimethylcyclopenta-2,4-dien-1-ide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90831820 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
87729-03-1 | |
Record name | Lithium 1,2,4-trimethylcyclopenta-2,4-dien-1-ide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90831820 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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